Cas no 2089333-08-2 (4-(6-Nitro-3-pyridinyl)-piperazine-2,2,6,6-d4)

• Product Name: 4-(6-Nitro-3-pyridinyl)-piperazine-2,2,6,6-d4
• CAS No: 2089333-08-2
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 5047681
• Update Time: 2025-05-25

4-(6-Nitro-3-pyridinyl)-piperazine-2,2,6,6-d4 Chemical and Physical Properties

Names and Identifiers

• 4-(6-Nitro-3-pyridinyl)-piperazine-2,2,6,6-d4

• Inchi： 1S/C9H12N4O2/c14-13(15)9-2-1-8(7-11-9)12-5-3-10-4-6-12/h1-2,7,10H,3-6H2
• InChI Key： UBCDLQPOKISIDX-UHFFFAOYSA-N
• SMILES： N(C1=NC=C(N2CC([H])([H])NC([H])([H])C2)C=C1)(=O)=O

Additional information on 4-(6-Nitro-3-pyridinyl)-piperazine-2,2,6,6-d4

Comprehensive Overview of 4-(6-Nitro-3-pyridinyl)-piperazine-2,2,6,6-d4 (CAS No. 2089333-08-2)

In the realm of chemical research and pharmaceutical development, 4-(6-Nitro-3-pyridinyl)-piperazine-2,2,6,6-d4 (CAS No. 2089333-08-2) has garnered significant attention due to its unique structural properties and potential applications. This deuterated compound, featuring a nitropyridine moiety linked to a piperazine-d4 ring, serves as a valuable tool in drug discovery, metabolic studies, and isotopic labeling research. Its molecular formula and precise deuterium substitution make it a sought-after reference standard in analytical chemistry.

The growing interest in deuterated compounds like 4-(6-Nitro-3-pyridinyl)-piperazine-2,2,6,6-d4 aligns with current trends in pharmaceutical innovation, where deuterium incorporation is explored to enhance drug stability and pharmacokinetics. Researchers frequently inquire about the synthetic routes, NMR spectral data, and applications in medicinal chemistry for this compound, reflecting its relevance in cutting-edge science.

From a structural perspective, the nitro group at the 6-position of the pyridine ring contributes to the compound's electron-withdrawing characteristics, while the deuterated piperazine core offers isotopic labeling advantages for mechanistic studies. This dual functionality enables researchers to investigate enzyme-substrate interactions and metabolic pathways with enhanced precision, addressing common queries in drug development forums.

Analytical techniques such as LC-MS and HPLC are frequently employed to characterize 4-(6-Nitro-3-pyridinyl)-piperazine-2,2,6,6-d4, with its deuterium atoms providing distinct mass spectral signatures. The compound's stability under various pH conditions and solubility profiles in organic solvents are also key discussion points in research communities, particularly for those exploring isotope effects in chemical reactions.

In the context of green chemistry initiatives, the synthesis of deuterated building blocks like this compound has gained traction, as it reduces the need for repetitive synthetic steps in tracer studies. The 2089333-08-2 CAS registry number serves as a critical identifier for procurement and regulatory compliance, often searched alongside terms like "deuterated pharmaceutical intermediates" and "stable isotope-labeled compounds" in scientific databases.

The compound's role in advancing precision medicine approaches cannot be overstated. By enabling more accurate tracking of molecular interactions through deuterium substitution, 4-(6-Nitro-3-pyridinyl)-piperazine-2,2,6,6-d4 contributes to the development of targeted therapies with improved safety profiles. This aligns with current healthcare trends emphasizing personalized treatment strategies and reduced side effects.

Quality control specifications for CAS 2089333-08-2 typically include stringent requirements for isotopic purity (>98% deuterium incorporation) and chemical purity (>97%), reflecting its use in sensitive applications. These parameters are frequently discussed in technical forums alongside questions about storage conditions and handling protocols for deuterated compounds.

Emerging applications in PET imaging probe development and neurotransmitter research have further expanded the utility spectrum of this compound. The nitro group's potential for further functionalization makes it a versatile intermediate in designing molecular probes for biological imaging, addressing a hot topic in diagnostic innovation.

From a commercial availability standpoint, 4-(6-Nitro-3-pyridinyl)-piperazine-2,2,6,6-d4 is typically offered in milligram to gram quantities by specialty chemical suppliers, with pricing structures reflecting the complexity of deuterium incorporation. Procurement specialists often search for bulk synthesis options and custom deuteration services related to this compound class.

In summary, 4-(6-Nitro-3-pyridinyl)-piperazine-2,2,6,6-d4 represents a sophisticated research tool at the intersection of isotope chemistry and drug discovery. Its continued relevance is ensured by ongoing innovations in deuteration technologies and the pharmaceutical industry's growing emphasis on mechanistic studies and metabolic profiling of bioactive compounds.